Cas no 35376-00-2 (Methyl 7-oxoheptanoate)

Methyl 7-oxoheptanoate is a versatile ester compound characterized by its seven-carbon chain terminated with a keto group at the 7-position and a methyl ester at the 1-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of more complex molecules such as pharmaceuticals, fragrances, and specialty chemicals. Its reactive keto and ester functionalities allow for further derivatization, including reductions, condensations, and nucleophilic additions. The compound is typically used in controlled environments due to its sensitivity to moisture and heat. Its well-defined purity and stability under proper storage conditions ensure consistent performance in synthetic applications.
Methyl 7-oxoheptanoate structure
Methyl 7-oxoheptanoate structure
Product Name:Methyl 7-oxoheptanoate
CAS No:35376-00-2
MF:C8H14O3
MW:158.194962978363
MDL:MFCD00055616
CID:321132
PubChem ID:3015770
Update Time:2025-06-07

Methyl 7-oxoheptanoate Chemical and Physical Properties

Names and Identifiers

    • Heptanoic acid, 7-oxo-,methyl ester
    • methyl 7-oxoheptanoate
    • 7-oxoheptanoic acid methyl ester
    • 7-oxo-heptanoic acid methyl ester
    • AC1MI1SA
    • CTK4H4394
    • EINECS 252-535-6
    • methyl 6-formylhexanoate
    • methyl 7-ketoheptanoate
    • methyl 7-oxidanylideneheptanoate
    • methyl 7-oxo-heptanoate
    • OHC(CH2)5CO2Me
    • SBB069558
    • Methyl pimelaldehydate
    • FT-0702523
    • AM85741
    • GS-0701
    • 35376-00-2
    • AKOS006272656
    • MFCD00055616
    • A51072
    • SY286798
    • Heptanoic acid,7-oxo-,methyl ester
    • methyl-6-formylhexanoate
    • A822762
    • EN300-138044
    • DTXSID70188864
    • 7-oxoheptanoicacidmethylester
    • NS00029840
    • Heptanoic acid, 7-oxo-, methyl ester
    • NJVFYRBRYZXABC-UHFFFAOYSA-N
    • SCHEMBL1829422
    • DA-42653
    • Methyl 7-oxoheptanoate
    • MDL: MFCD00055616
    • Inchi: 1S/C8H14O3/c1-11-8(10)6-4-2-3-5-7-9/h7H,2-6H2,1H3
    • InChI Key: NJVFYRBRYZXABC-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCCC=O)=O

Computed Properties

  • Exact Mass: 158.09432
  • Monoisotopic Mass: 158.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 121
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 0.980±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 46-47 ºC
  • Boiling Point: 100-110 ºC (0.05 Torr)
  • Flash Point: 82.0±22.7 ºC,
  • Refractive Index: 1.4494 (589.3 nm 25 ºC)
  • Solubility: Slightly soluble (5.7 g/l) (25 º C),
  • PSA: 43.37

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